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Compound of Interest

Compound Name: Trifluralin

Cat. No.: B1683247 Get Quote

Essential guidance for the safe handling and disposal of Trifluralin in a laboratory setting. This

document provides immediate, procedural, and logistical information to ensure the safety of

researchers, scientists, and drug development professionals. By adhering to these protocols,

you can minimize exposure risks and maintain a secure research environment.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling Trifluralin, a comprehensive personal protective equipment strategy is

paramount. The following table summarizes the required PPE, drawing from safety data sheets

and chemical handling guidelines. Adherence to these recommendations is critical to prevent

dermal, ocular, and respiratory exposure.
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PPE Category Minimum Requirement
Recommended
Specifications

Hand Protection Chemical-resistant gloves

Barrier laminate (Silver

Shield®) or Viton® gloves are

highly recommended due to

their extended breakthrough

times against Trifluralin.[1][2]

Nitrile and butyl gloves are not

recommended as they have

been shown to degrade upon

exposure.[1] If using other

materials, ensure they are at

least 14 mils thick.[2]

Body Protection
Long-sleeved shirt and long

pants

A lab coat or chemical-

resistant apron worn over

personal clothing. For tasks

with a high risk of splashing,

chemical-resistant coveralls

are advised.[1]

Eye Protection
Safety glasses with side

shields

Chemical splash goggles

should be worn when handling

liquid formulations or there is a

risk of splashing. A face shield

may be necessary for

additional protection.

Foot Protection Closed-toe shoes

Chemical-resistant boots

should be worn, with pant legs

placed over the boots to

prevent spills from entering.

Respiratory Protection
Respiratory protection is not typically required in well-ventilated areas. However, if engineering

controls are insufficient to maintain exposure below acceptable limits, or during spill cleanup, a
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NIOSH-approved respirator is mandatory.

The selection of an appropriate respirator depends on the airborne concentration of Trifluralin
and the assigned protection factor (APF) of the respirator. The APF indicates the level of

protection a respirator is expected to provide.

Respirator Type NIOSH Classification
Assigned Protection
Factor (APF)

Air-Purifying Respirator (Half

Mask)

TC-23C (Organic Vapor

Cartridge) + Particulate Filter

(N, R, or P series)

10

Air-Purifying Respirator (Full

Facepiece)

TC-23C (Organic Vapor

Cartridge) + Particulate Filter

(N, R, or P series)

50

Powered Air-Purifying

Respirator (PAPR)

TC-23C (Organic Vapor

Cartridge) + High-Efficiency

(HE) Particulate Filter

25 (Loose-fitting), 50 (Half

mask), 1000 (Full facepiece)

Note: The "N" series filter is not resistant to oil, "R" is resistant for up to 8 hours, and "P" is oil-

proof. An organic vapor (OV) cartridge is necessary to protect against the chemical vapors of

Trifluralin.

Procedural Guidance: Donning and Doffing PPE
Proper technique in putting on (donning) and taking off (doffing) PPE is crucial to prevent

cross-contamination.

Donning Sequence:

Hand Hygiene: Wash hands thoroughly with soap and water.

Gown/Apron: Put on the lab coat or apron.

Respiratory Protection: If required, perform a fit test and don the respirator.
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Eye Protection: Put on safety glasses, goggles, or a face shield.

Gloves: Don the appropriate chemical-resistant gloves, ensuring they overlap the sleeves of

the lab coat.

Doffing Sequence:

Gloves: Remove gloves by peeling them off from the cuff, turning them inside out.

Gown/Apron: Remove the lab coat or apron by rolling it down and away from the body.

Hand Hygiene: Wash hands.

Eye Protection: Remove eye protection from the back.

Respiratory Protection: Remove the respirator from the back.

Hand Hygiene: Wash hands again thoroughly.

Operational and Disposal Plans
The disposal of Trifluralin and contaminated materials must comply with federal, state, and

local regulations. Trifluralin waste is regulated under the Federal Insecticide, Fungicide, and

Rodenticide Act (FIFRA) and the Resource Conservation and Recovery Act (RCRA).

Operational Plan for Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.

Have a spill kit readily accessible.

Wash hands thoroughly after handling and before eating, drinking, or smoking.

Disposal Plan for Contaminated PPE and Materials:

Segregation: All disposable PPE (gloves, etc.) and materials contaminated with Trifluralin
should be segregated from regular laboratory waste.
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Containerization: Place contaminated items in a clearly labeled, sealed, and chemical-

resistant container.

Waste Pickup: Arrange for disposal through your institution's hazardous waste management

program. Do not dispose of Trifluralin waste in standard trash or down the drain.

Empty Containers: Triple-rinse empty Trifluralin containers with a suitable solvent. The

rinsate should be collected and disposed of as hazardous waste. Puncture the container to

prevent reuse.

"Clean Sweep" Programs: For agricultural research settings, inquire about state or local

"Clean Sweep" programs that collect and dispose of unwanted pesticides.

Visual Guides
The following diagrams illustrate the decision-making process for PPE selection and the

procedural flow for the disposal of Trifluralin-contaminated waste.
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Hazard Assessment

PPE Selection

Procedure

Start: Handling Trifluralin

Assess Task and Potential for Exposure
(e.g., weighing, mixing, spraying)

Body Protection:
Long-sleeved shirt, long pants

+ Lab coat/apron

Hand Protection:
Barrier laminate or Viton gloves

Eye Protection:
Safety glasses with side shields

Inadequate Ventilation or
Spill Scenario?

Risk of Splash?

Upgrade to Chemical
Splash Goggles/

Face Shield

Yes

No

Select NIOSH-approved
Respirator with OV cartridge

and Particulate Filter

Yes

No Respirator Required

No

Don PPE in Proper Sequence

Perform Task with Trifluralin

Doff PPE in Proper Sequence

End: Task Complete
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Waste Generation

On-site Handling

Final Disposal

Start: Trifluralin Contaminated Waste

Identify Waste Types:
- Disposable PPE (gloves, etc.)

- Contaminated lab supplies
- Rinsate from empty containers

- Excess Trifluralin

Segregate from
Non-Hazardous Waste

Place in Labeled, Sealed,
Chemical-Resistant Container

Contact Institutional
Environmental Health & Safety (EHS)

Arrange for Hazardous
Waste Pickup

Verify Compliance with
Local, State, and Federal Regulations

End: Proper Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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